Cas no 1403468-90-5 (α-Methyl-α-(methylsulfonyl)-cyclopropanepropanenitrile)

• Product Name: α-Methyl-α-(methylsulfonyl)-cyclopropanepropanenitrile
• CAS No: 1403468-90-5
• MF: C₈H₁₃NO₂S
• MW: 187.25932097435
• CID: 2083401
• PubChem ID: 89095399
• Update Time: 2025-04-21

α-Methyl-α-(methylsulfonyl)-cyclopropanepropanenitrile Chemical and Physical Properties

Names and Identifiers

• α-Methyl-α-(methylsulfonyl)-cyclopropanepropanenitrile
• SCHEMBL13466989
• 1403468-90-5
• DB-200022
• alpha-methyl-alpha-(methylsulfonyl)-cyclopropanepropanenitrile

• Inchi： 1S/C8H13NO2S/c1-8(6-9,12(2,10)11)5-7-3-4-7/h7H,3-5H2,1-2H3
• InChI Key： KIQLSWVDASUFAZ-UHFFFAOYSA-N
• SMILES： S(C)(C(C#N)(C)CC1CC1)(=O)=O

Computed Properties

• Exact Mass: 187.06669983Da
• Monoisotopic Mass: 187.06669983Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 315
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 66.3Ų